Cas no 7707-60-0 (1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl-)

1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl- structure
7707-60-0 structure
Product Name:1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl-
CAS No:7707-60-0
MF:C20H20N6
MW:344.413002967834
CID:536817
PubChem ID:599094
Update Time:2025-04-19

1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-5-[4-(3-phenyl-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazole
    • MBTWBNYCECEIAW-UHFFFAOYSA-N
    • DTXSID70344741
    • 7707-60-0
    • 5-Phenyl-3-[4-(5-phenyl-1H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazole #
    • 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-phenyl-
    • Inchi: 1S/C20H20N6/c1-3-9-15(10-4-1)19-21-17(23-25-19)13-7-8-14-18-22-20(26-24-18)16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2,(H,21,23,25)(H,22,24,26)
    • InChI Key: MBTWBNYCECEIAW-UHFFFAOYSA-N
    • SMILES: N1C(CCCCC2=NC(C3C=CC=CC=3)=NN2)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 344.1752
  • Monoisotopic Mass: 344.17494466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 83.14
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